Cas no 1599185-30-4 (tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate
• CAS No: 1599185-30-4
• MF: C₉H₁₈INO₃
• MW: 315.148595333099
• CID: 6003285
• PubChem ID: 114775223
• Update Time: 2025-10-18

tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate
• CID 114775223
• Carbamic acid, N-(2-hydroxy-3-iodo-2-methylpropyl)-, 1,1-dimethylethyl ester
• EN300-1136804
• tert-ButylN-(2-hydroxy-3-iodo-2-methylpropyl)carbamate
• 1599185-30-4

• Inchi： 1S/C9H18INO3/c1-8(2,3)14-7(12)11-6-9(4,13)5-10/h13H,5-6H2,1-4H3,(H,11,12)
• InChI Key： MMKDFIAFTHEGFI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(O)(C)CI

Computed Properties

• Exact Mass: 315.03314g/mol
• Monoisotopic Mass: 315.03314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• Boiling Point: 349.4±37.0 °C(Predicted)
• pka: 12.70±0.46(Predicted)

Additional information on tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate

Comprehensive Overview of tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate (CAS No. 1599185-30-4)

The compound tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate, with the CAS number 1599185-30-4, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, pharmaceuticals, and synthetic organic chemistry. This compound is a derivative of carbamate, featuring a tert-butyl group, a hydroxy functionality, and an iodo substituent, which collectively contribute to its unique reactivity and potential applications. Its structural complexity and functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

One of the key features of tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate is its versatility in chemical transformations. The presence of the iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are widely used in the construction of carbon-carbon bonds. Additionally, the hydroxy group provides a handle for further derivatization, enabling the introduction of other functional groups or protecting strategies. This makes the compound a valuable building block in the synthesis of bioactive molecules, including potential therapeutics targeting various diseases.

In recent years, the demand for tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate has increased due to its relevance in the development of novel pharmaceutical agents. Researchers are particularly interested in its potential role in the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule drugs. The compound's ability to serve as a precursor for chiral intermediates also aligns with the growing emphasis on enantioselective synthesis in the pharmaceutical industry. This trend is driven by the need for more efficient and selective drug candidates with fewer side effects.

From a synthetic chemistry perspective, the compound's stability and reactivity under various conditions make it a reliable choice for laboratory-scale and industrial applications. The tert-butyl carbamate group, for instance, is known for its robustness as a protecting group for amines, which is crucial in multi-step synthetic routes. Moreover, the iodo substituent's compatibility with a wide range of reaction conditions further enhances its utility in diverse synthetic protocols. These attributes have made tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate a subject of interest in academic and industrial research alike.

Another area where this compound finds application is in the field of materials science. The incorporation of halogenated compounds like tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate into polymers or other advanced materials can impart unique properties, such as enhanced thermal stability or modified electronic characteristics. This has led to exploratory studies into its use in the development of functional materials for electronics, coatings, and other high-performance applications.

Environmental and safety considerations are also important when working with tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are essential to minimize any potential risks. Researchers and manufacturers are increasingly adopting green chemistry principles to ensure that the synthesis and use of such compounds are sustainable and environmentally friendly. This aligns with broader industry trends toward reducing the environmental footprint of chemical processes.

In conclusion, tert-butyl N-(2-hydroxy-3-iodo-2-methylpropyl)carbamate (CAS No. 1599185-30-4) is a multifaceted compound with significant potential in pharmaceuticals, synthetic chemistry, and materials science. Its unique structural features, including the tert-butyl, hydroxy, and iodo groups, make it a valuable tool for researchers and industry professionals. As the demand for innovative chemical intermediates continues to grow, this compound is poised to play an increasingly important role in advancing scientific and technological developments.